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Compound of Interest

Compound Name: Propachlor

Cat. No.: B1678252

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Propachlor, including detailed operational and disposal plans. By
adhering to these procedural, step-by-step instructions, you can mitigate risks and ensure the
integrity of your work.

Chemical and Physical Properties of Propachlor

A thorough understanding of a chemical's properties is the foundation of safe handling.
Propachlor is a light tan solid known to be corrosive to iron and steel.[1][2] Key quantitative
data are summarized below for easy reference.

Property Value

Molecular Formula C11H14CINO[1]
Molecular Weight 211.69 g/mol [1]
Appearance Light tan solid[1][3]
Solubility in Water 580 mg/L at 25 °C[1]
Vapor Pressure 0.00074 mmHg[1]
Melting Point 77°C[4]

Boiling Point 110°C at 0.03 mmHg[4]
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Personal Protective Equipment (PPE) for Handling
Propachlor

The use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling
Propachlor to prevent exposure.[5] Skin and eye contact are the most common routes of
exposure during spraying and handling.[5][6]

PPE Category Specifications and Procedures

Wear durable, chemical-resistant gauntlet

gloves that extend up the forearm.[7] Unlined

gloves made of nitrile, neoprene, or butyl rubber

) are excellent choices.[6] Do not use leather,

Hand Protection ) )

paper, or fabric gloves.[7] Wash the outside of

gloves before removing them. For added

protection, consider wearing a light pair of

disposable gloves underneath.[7]

Use chemical splash goggles.[5] For mixing and
Eye and Face Protection loading, a face shield is essential.[6] Ensure

eye-wash stations are readily accessible.

Wear loose-fitting, long-sleeved shirts and long
pants.[6][7] A chemical-resistant apron is
) ] required when mixing or where there is a risk of
Skin and Body Protection ) ] ]
splashing.[5] Wear chemical-resistant boots, not
leather or fabric, and ensure pants are worn

over the top of the boots.[6][7]

If workplace exposure limits are exceeded or
there is a risk of inhaling dust or mist, use a

Respiratory Protection NIOSH/MSHA-approved air-purifying respirator
with appropriate cartridges for organic vapors
and particulates.[5][8]

General Hygiene and Safety Practices:

e Do not eat, drink, or smoke in areas where Propachlor is handled.[9]
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Wash hands thoroughly with soap and water after handling and before meals.[4][9]

Contaminated work clothing must not be allowed out of the workplace and should be washed
separately from other laundry.[10]

Procedural Guidance for Safe Handling and Storage

Adherence to strict protocols for handling and storage is critical to maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle Propachlor in a well-ventilated area, such as a chemical fume
hood.[4][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust, fumes,
gas, mist, vapors, or spray.

Equipment: Use only non-sparking tools and explosion-proof equipment.[9] Propachlor is
corrosive to iron and steel.[1][2]

Mixing: When mixing, wear a face shield and a rubber apron.[6]

Storage:

Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated
place.[9][11]

Location: Store in a locked area accessible only to qualified or authorized personnel. Keep
away from foodstuffs, fertilizers, and seeds.[11]

Conditions to Avoid: Keep away from heat, sparks, open flames, and hot surfaces.[9] Prevent
electrostatic charge build-up by using common bonding and grounding techniques.[9]

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.
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First Aid Measures:

o If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a
physician. Call a poison center or doctor if you feel unwell.[11]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Wash with plenty of soap and water.[11] Call a physician immediately.

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[9][11]

 If in Eyes: Rinse cautiously with water for several minutes.[9] Remove contact lenses if
present and easy to do. Continue rinsing.[9] Call an ophthalmologist.

Spill Response Plan:

In case of a spill, follow a structured response plan to ensure safety and minimize
environmental contamination. Eliminate all ignition sources from the immediate area.[1][2] Do
not touch damaged containers or spilled material unless wearing appropriate protective
clothing.[1][2]

Caption: Workflow for a chemical spill response.

Disposal Plan for Propachlor Waste

Proper disposal of Propachlor and its containers is essential to prevent environmental
contamination.[12]

Step-by-Step Disposal Guidance:
e Waste Collection:

o Collect all Propachlor waste, including excess product, contaminated absorbents from
spills, and heavily contaminated disposable PPE, in a designated and properly labeled
hazardous waste container.

o The container must be compatible with Propachlor and have a secure lid.

o Labeling:
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o Clearly label the waste container with "Hazardous Waste," the name "Propachlor,” and
any other identifiers required by your institution's Environmental Health and Safety (EHS)
department.

o Storage of Waste:

o Store the hazardous waste container in a designated, secure, and well-ventilated satellite
accumulation area.

o Keep the container closed except when adding waste.

o Container Rinsing:

o Empty Propachlor containers must be triple-rinsed with a suitable solvent.

o The rinsate should be collected and treated as hazardous waste.[12]

o Never reuse empty pesticide containers for any other purpose.[12]

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.

o Do not dispose of Propachlor down the drain or in the regular trash. Incineration is often
the preferred method for pesticide disposal but must be done at a permitted facility.[13]

Transporting for Disposal:

o Keep the pesticides in their original, labeled containers.[12]

e Secure containers to prevent shifting and spills during transport.[12]

» Do not transport pesticides in the passenger compartment of a vehicle.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Propachlor
https://cameochemicals.noaa.gov/chemical/18213
https://en.wikipedia.org/wiki/Propachlor
https://cdn.nufarm.com/wp-content/uploads/sites/17/2018/02/29155231/Ramrod_SDS2.pdf
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://www.myhometurf.com.au/lawn-tips/safety-comes-first-when-using-lawn-chemicals/
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.accustandard.com/prod0002580.html
http://cdn.chemservice.com/product/msdsnew/External/English/MET-13104AM1%20English%20SDS%20US.pdf
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://cdn.nufarm.com/wp-content/uploads/sites/17/2018/02/23094927/Ramrod_SDS1.pdf
https://npic.orst.edu/health/disposal.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b1678252#personal-protective-equipment-for-handling-propachlor
https://www.benchchem.com/product/b1678252#personal-protective-equipment-for-handling-propachlor
https://www.benchchem.com/product/b1678252#personal-protective-equipment-for-handling-propachlor
https://www.benchchem.com/product/b1678252#personal-protective-equipment-for-handling-propachlor
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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